Cas no 22966-26-3 (2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)-)

2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)-, is a brominated chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound is of interest in synthetic organic chemistry due to its conjugated system, which enhances reactivity in Michael additions and cyclization reactions. The presence of the 3-bromophenyl group introduces steric and electronic effects, making it a valuable intermediate for further functionalization. Its (2E)-configuration ensures structural stability, while the phenyl and bromophenyl substituents contribute to its utility in cross-coupling reactions. This compound is particularly useful in pharmaceutical and materials research, where its scaffold serves as a precursor for bioactive molecules or advanced polymers. High purity grades are available for precise applications.

2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)- structure

22966-26-3 structure

Product Name:2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)-

CAS No:22966-26-3

MF:C₁₅H₁₁BrO

MW:287.151243448257

CID:273818

PubChem ID:5801435

Update Time:2025-06-07

2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)-
- (E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one
- (E)-1-(3-bromophenyl)-3-phenyl-prop-2-en-1-one
- 1-(3-bromophenyl)-3-phenylprop-2-en-1-one (12)
- 3'-Bromchalcon
- 3'-Brom-chalcon
- 3'-bromo-trans-chalcone
- 3'-Brom-trans-chalkon
- AC1NXC19
- CHEMBL2030834
- NSC170289
- SureCN9893358
- T5390562
- 3'-Bromochalcone
- SCHEMBL9893359
- Z46028817
- (2E)-1-(3-BROMOPHENYL)-3-PHENYL-2-PROPEN-1-ONE
- SCHEMBL9893358
- DTXSID10421000
- 22966-26-3
- MFCD01901364
- NSC-170289
- (2E)-1-(3-Bromophenyl)-3-phenylprop-2-en-1-one
- Inchi： 1S/C15H11BrO/c16-14-8-4-7-13(11-14)15(17)10-9-12-5-2-1-3-6-12/h1-11H/b10-9+
- InChI Key： JSYOJZCSZYJDIZ-MDZDMXLPSA-N
- SMILES： BrC1=CC=CC(=C1)C(/C=C/C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 285.99933
Monoisotopic Mass: 285.999328
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 17.1

Experimental Properties

Density: 1.393
Boiling Point: 403.4°Cat760mmHg
Flash Point: 83.2°C
Refractive Index: 1.646
PSA: 17.07
LogP: 4.34520

2-Propen-1-one,1-(3-bromophenyl)-3-phenyl-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1194424-2g	(2E)-1-(3-Bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	98%	2g	￥4176	2023-04-14
A2B Chem LLC	AJ25631-1g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	1g	$628.00	2024-04-20
A2B Chem LLC	AJ25631-2g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	2g	$830.00	2024-04-20
A2B Chem LLC	AJ25631-5g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	5g	$1134.00	2024-04-20
A2B Chem LLC	AJ25631-10g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	10g	$1337.00	2024-04-20
A2B Chem LLC	AJ25631-25g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	25g	$1944.00	2024-04-20
A2B Chem LLC	AJ25631-50g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	50g	$2855.00	2024-04-20
A2B Chem LLC	AJ25631-100g	(2E)-1-(3-bromophenyl)-3-phenylprop-2-en-1-one	22966-26-3	95+%	100g	$4037.00	2024-04-20
abcr	AB421943-1g	(2E)-1-(3-Bromophenyl)-3-phenylprop-2-en-1-one; .	22966-26-3		1g	€339.20	2024-04-18
abcr	AB421943-5g	(2E)-1-(3-Bromophenyl)-3-phenylprop-2-en-1-one; .	22966-26-3		5g	€658.70	2024-04-18